Cas no 1216129-45-1 (2-ETHYL-4-HYDRAZINYLPYRIMIDINE)

• Product Name: 2-ETHYL-4-HYDRAZINYLPYRIMIDINE
• CAS No: 1216129-45-1
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• MDL: MFCD12403874
• CID: 5242613
• Update Time: 2025-10-28

2-ETHYL-4-HYDRAZINYLPYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-ethyl-4-hydrazinyl-
• 2-ETHYL-4-HYDRAZINYLPYRIMIDINE

• MDL： MFCD12403874
• Inchi： 1S/C6H10N4/c1-2-5-8-4-3-6(9-5)10-7/h3-4H,2,7H2,1H3,(H,8,9,10)
• InChI Key： RBHNNQHLMRTWQJ-UHFFFAOYSA-N
• SMILES： C1(CC)=NC=CC(NN)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 2-ETHYL-4-HYDRAZINYLPYRIMIDINE

Introduction to 2-Ethyl-4-Hydrazinylpyrimidine (CAS No. 1216129-45-1)

2-Ethyl-4-hydrazinylpyrimidine, with the CAS number 1216129-45-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are essential building blocks in nucleic acids and have a wide range of biological activities. The unique structural features of 2-ethyl-4-hydrazinylpyrimidine make it a valuable intermediate in the synthesis of various bioactive molecules, including potential therapeutic agents.

The chemical structure of 2-ethyl-4-hydrazinylpyrimidine consists of a pyrimidine ring with an ethyl group at the 2-position and a hydrazine group at the 4-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it suitable for various chemical transformations. The hydrazine group, in particular, is known for its reactivity and ability to form stable derivatives, which can be exploited in the design and synthesis of novel compounds.

In recent years, significant progress has been made in understanding the biological activities and potential applications of 2-ethyl-4-hydrazinylpyrimidine. Research has shown that this compound exhibits promising antitumor and antimicrobial properties. For instance, studies have demonstrated that derivatives of 2-ethyl-4-hydrazinylpyrimidine can effectively inhibit the growth of various cancer cell lines, making them potential candidates for cancer therapy. Additionally, the compound has shown activity against a range of bacterial strains, suggesting its potential as an antimicrobial agent.

The mechanism of action of 2-ethyl-4-hydrazinylpyrimidine and its derivatives is an area of active research. Preliminary studies suggest that these compounds may target specific cellular pathways involved in cell proliferation and survival. For example, some derivatives have been shown to inhibit key enzymes involved in DNA synthesis and repair, leading to cell cycle arrest and apoptosis in cancer cells. This makes them attractive candidates for further development as targeted therapies.

Beyond its biological activities, 2-ethyl-4-hydrazinylpyrimidine is also valued for its synthetic utility. The compound serves as a versatile starting material for the synthesis of more complex molecules. Its reactivity with various electrophiles and nucleophiles allows for the introduction of diverse functional groups, enabling the creation of a wide array of structurally diverse compounds. This synthetic flexibility is particularly useful in drug discovery programs where rapid access to a large number of analogs is essential for optimizing biological activity and pharmacological properties.

In the context of drug development, 2-ethyl-4-hydrazinylpyrimidine has been used as a lead compound in several drug discovery initiatives. Researchers have explored its potential as a scaffold for designing small-molecule inhibitors targeting specific proteins or pathways implicated in disease states. For instance, derivatives of this compound have been synthesized to target kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer and other diseases.

The pharmacokinetic properties of 2-ethyl-4-hydrazinylpyrimidine and its derivatives are also being investigated to ensure their suitability for therapeutic use. Studies have focused on optimizing factors such as solubility, stability, and bioavailability to enhance their therapeutic potential. Additionally, efforts are underway to minimize any potential side effects or toxicity associated with these compounds.

In conclusion, 2-ethyl-4-hydrazinylpyrimidine (CAS No. 1216129-45-1) is a promising compound with a broad range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.